2-(1-methyl-1H-imidazol-5-yl)oxan-4-ol

• IUPAC Name: 2-(3-methylimidazol-4-yl)oxan-4-ol
• InChI: InChI=1S/C9H14N2O2/c1-11-6-10-5-8(11)9-4-7(12)2-3-13-9/h5-7,9,12H,2-4H2,1H3
• InChI Key: OALXTSYQNAVAQQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC=C1C2CC(CCO2)O
• Molecular Formula: C9H14N2O2
• Molecular Weight: 182.22 g/mol

Description

2-(1-Methyl-1H-imidazol-5-yl)oxan-4-ol, also known as MIOX, is a small molecule that has been studied for its potential in numerous scientific research applications. MIOX is a stable, water-soluble compound that can be used in a variety of lab experiments and has been found to have a wide range of biochemical and physiological effects.

Scientific Research Applications

2-(1-methyl-1H-imidazol-5-yl)oxan-4-ol has been studied for its potential in a variety of scientific research applications. It has been investigated as a potential inhibitor of the enzyme cytochrome P450 2D6, which is involved in the metabolism of certain drugs. 2-(1-methyl-1H-imidazol-5-yl)oxan-4-ol has also been studied for its potential to inhibit the enzyme dihydrofolate reductase, which is involved in the synthesis of nucleic acids. Additionally, 2-(1-methyl-1H-imidazol-5-yl)oxan-4-ol has been studied for its potential to inhibit the enzyme xanthine oxidase, which is involved in the metabolism of purines.

Mechanism of Action

The mechanism of action of 2-(1-methyl-1H-imidazol-5-yl)oxan-4-ol is not fully understood, but it is believed to involve a combination of direct and indirect effects. Directly, 2-(1-methyl-1H-imidazol-5-yl)oxan-4-ol may bind to the active site of the enzyme, preventing the enzyme from carrying out its normal function. Indirectly, 2-(1-methyl-1H-imidazol-5-yl)oxan-4-ol may also interact with other molecules in the cell, such as cofactors or substrates, which can affect the enzyme’s activity.
Biochemical and Physiological Effects
2-(1-methyl-1H-imidazol-5-yl)oxan-4-ol has been found to have a wide range of biochemical and physiological effects. In vitro studies have shown that 2-(1-methyl-1H-imidazol-5-yl)oxan-4-ol is able to inhibit the enzyme cytochrome P450 2D6, as well as the enzymes dihydrofolate reductase and xanthine oxidase. In vivo studies have shown that 2-(1-methyl-1H-imidazol-5-yl)oxan-4-ol is able to reduce the levels of the neurotransmitter dopamine in the brain, as well as reduce the levels of certain inflammatory cytokines. Additionally, 2-(1-methyl-1H-imidazol-5-yl)oxan-4-ol has been found to have antioxidant and anti-cancer properties.

Advantages and Limitations for Lab Experiments

2-(1-methyl-1H-imidazol-5-yl)oxan-4-ol has several advantages for use in lab experiments. It is a stable, water-soluble compound that is relatively easy to synthesize. Additionally, it has been found to have a wide range of biochemical and physiological effects, making it useful for a variety of research applications. However, 2-(1-methyl-1H-imidazol-5-yl)oxan-4-ol also has several limitations. Its mechanism of action is not fully understood, and it is not clear what concentrations of 2-(1-methyl-1H-imidazol-5-yl)oxan-4-ol are necessary to achieve a desired effect. Additionally, the effects of 2-(1-methyl-1H-imidazol-5-yl)oxan-4-ol on humans and other animals are not well understood, making it difficult to use in certain experiments.

Future Directions

Potential future directions for research include further investigation into the mechanism of action of 2-(1-methyl-1H-imidazol-5-yl)oxan-4-ol, as well as further study of the effects of 2-(1-methyl-1H-imidazol-5-yl)oxan-4-ol on humans and other animals. Additionally, further study of the potential applications of 2-(1-methyl-1H-imidazol-5-yl)oxan-4-ol in drug metabolism and cancer therapy could be beneficial. Finally, further study of the potential of 2-(1-methyl-1H-imidazol-5-yl)oxan-4-ol as an antioxidant and anti-inflammatory agent could be beneficial.

Synthesis Methods

2-(1-methyl-1H-imidazol-5-yl)oxan-4-ol can be synthesized through a two-step process. First, a reaction between 1-methyl-1H-imidazole and 4-chlorobutanol is used to form 2-(4-chlorobutanoyl)-1-methyl-1H-imidazole. This compound is then reacted with hydroxylamine hydrochloride to form 2-(1-methyl-1H-imidazol-5-yl)oxan-4-ol.